Cas no 93263-96-8 (6H-Purin-6-one,1,7,8,9-tetrahydro-2-(1-pyrrolidinyl)-8-thioxo-)
93263-96-8 structure
Product Name:6H-Purin-6-one,1,7,8,9-tetrahydro-2-(1-pyrrolidinyl)-8-thioxo-
CAS No:93263-96-8
MF:C9H11N5OS
MW:237.281539201736
CID:817703
PubChem ID:135455366
Update Time:2025-04-19
6H-Purin-6-one,1,7,8,9-tetrahydro-2-(1-pyrrolidinyl)-8-thioxo- Chemical and Physical Properties
Names and Identifiers
-
- 6H-Purin-6-one,1,7,8,9-tetrahydro-2-(1-pyrrolidinyl)-8-thioxo-
- 2-pyrrolidin-1-yl-8-sulfanylidene-7,9-dihydro-3H-purin-6-one
- 2-(Pyrrolidin-1-yl)-8-sulfanylidene-3,7,8,9-tetrahydro-6H-purin-6-one
- DTXSID60394750
- 93263-96-8
- NSC527414
- NSC-527414
-
- Inchi: 1S/C9H11N5OS/c15-7-5-6(12-9(16)10-5)11-8(13-7)14-3-1-2-4-14/h1-4H2,(H3,10,11,12,13,15,16)
- InChI Key: QOGRPUYWTQBXAH-UHFFFAOYSA-N
- SMILES: S=C1NC2C(NC(=NC=2N1)N1CCCC1)=O
Computed Properties
- Exact Mass: 237.06843116g/mol
- Monoisotopic Mass: 237.06843116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 435
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 101Ų
6H-Purin-6-one,1,7,8,9-tetrahydro-2-(1-pyrrolidinyl)-8-thioxo- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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